(3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile

• IUPAC Name: 2-(3-ethyl-2,4-dioxoquinazolin-1-yl)acetonitrile
• InChI: InChI=1S/C12H11N3O2/c1-2-14-11(16)9-5-3-4-6-10(9)15(8-7-13)12(14)17/h3-6H,2,8H2,1H3
• InChI Key: WJXSECXONBAJHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N(C1=O)CC#N
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

(3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile, also known as EDAQ, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a quinazoline-based scaffold that has shown promising results in various biological assays, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile involves the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has also been found to inhibit the replication of certain viruses by targeting viral enzymes.
Biochemical and Physiological Effects
(3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell proliferation in vitro and in vivo. (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has also been found to exhibit anti-viral activity against certain viruses, including hepatitis C virus.

Advantages and Limitations for Lab Experiments

(3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has also been found to exhibit potent biological activity at low concentrations, making it a cost-effective option for drug development. However, (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile. One potential avenue is the development of (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile-based drugs for the treatment of inflammatory diseases, cancer, and viral infections. Further studies are needed to elucidate the precise mechanism of action of (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile and its potential interactions with other drugs. Additionally, studies are needed to evaluate the safety and efficacy of (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile in clinical trials.

Scientific Research Applications

(3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. Studies have shown that (3-ethyl-2,4-dioxo-3,4-dihydro-1(2H)-quinazolinyl)acetonitrile inhibits the activity of enzymes involved in inflammation and cancer progression, making it a potential candidate for drug development.